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Compound of Interest

Compound Name: 3-Keto Cholesterol-d7

Cat. No.: B1151660

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, experimental
applications, and metabolic significance of 3-Keto Cholesterol-d7. This deuterated analog of
3-Keto Cholesterol serves as a valuable internal standard for mass spectrometry-based
guantification of endogenous 3-Keto Cholesterol and related metabolites. Its use is critical in
studies aiming to elucidate the intricate roles of cholesterol metabolites in various physiological
and pathological processes.

Core Chemical Properties

3-Keto Cholesterol-d7 is a synthetic, stable isotope-labeled derivative of 3-Keto Cholesterol.
The deuterium labels are strategically placed on the terminal methyl groups of the cholesterol
side chain, providing a distinct mass shift for accurate quantification.
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Property Value Reference

) 3-Keto-5-cholestene-
Chemical Name [1]
25,26,26,26,27,27,27-d7

Cholest-5-en-3-one-d7, A5-
Synonyms [1112]
Cholesten-3-one-d7

Molecular Formula C27H37D-70 [11[3]
Molecular Weight 391.68 g/mol [11[3]
Appearance Off-White Solid [1]
Storage Conditions 2-8°C Refrigerator [1]
Purity sHliJg;L?eL:;ity (specifics vary by o

Isotopic Purit High enrichment (specifics
sotopic Puri
P Y vary by supplier)

Metabolic Significance and Signaling Pathways

3-Keto Cholesterol is an intermediate in cholesterol metabolism. While not as extensively
studied as other oxysterols like 7-keto cholesterol, it plays a role in the broader network of
cholesterol synthesis and degradation. Cholesterol itself is a crucial component of cell
membranes and a precursor for the synthesis of steroid hormones, bile acids, and vitamin D.
The metabolism of cholesterol is tightly regulated, and its dysregulation is implicated in
numerous diseases, including cardiovascular disease and neurodegenerative disorders.

The enzymatic conversion of cholesterol to its various metabolites is a key aspect of its
biological function. For instance, cholesterol oxidases can catalyze the conversion of
cholesterol to cholest-4-en-3-one, a related 3-keto steroid. Understanding the flux through
these metabolic pathways is essential for developing therapeutic strategies for cholesterol-
related pathologies.
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Simplified Cholesterol Metabolic Pathway
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Isotope Dilution Mass Spectrometry Workflow for 3-Keto Cholesterol
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(e.g., Plasma, Tissue Homogenate)

'

Spiking with
3-Keto Cholesterol-d7

'

Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

'

Derivatization (optional)
(e.g., Silylation for GC-MS)

'

LC-MS/MS Analysis

'

Data Analysis
(Ratio of endogenous to labeled analyte)

'

Absolute Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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